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Compound of Interest

2,5-Dichloro-4-methylmandelic
Compound Name:

acid
CAS No.: 1806347-56-7
Cat. No.: B1413338

Get Quote

\ J

Type: Technical Safety Analysis & Handling Guide (Derived) Target Audience: Medicinal
Chemists, Process Safety Engineers, and Drug Development Scientists Status: Expert Analysis
based on Structure-Activity Relationships (SAR) and Analogous Data

Executive Summary & Chemical Identity[1][2]

Notice of Derived Data:Specific toxicological data for 2,5-Dichloro-4-methylmandelic acid is
limited in public registries. The following safety analysis is derived from validated analogs
(Mandelic acid, 2,5-Dichloro-4-methylbenzoic acid, and 2,4-Dichloromandelic acid) to ensure a
conservative, maximum-protection safety posture.

This compound is a halogenated alpha-hydroxy acid, typically utilized as a chiral intermediate
in the synthesis of agrochemicals and pharmaceuticals. Its dual functionality (alpha-hydroxy
acid + chlorinated aromatic ring) necessitates strict controls against ocular damage and
respiratory irritation.

Physicochemical Profiling
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Property

Value | Prediction

Relevance to Handling

Chemical Name

2,5-Dichloro-4-methylmandelic

Official nomenclature

acid
Formula CoHsCl203 Stoichiometry calculations
Molecular Weight ~235.06 g/mol Dose/Molarity calculations

Physical State

White to off-white crystalline

solid

Dust generation potential

Solubility (Predicted)

Moderate in water; Soluble in
MeOH, EtOH, DMSO

Solvent selection for

cleaning/reaction

Acidity (pKa)

~3.0 — 3.4 (Predicted)

Corrosivity; requires acid-

resistant containers

LogP (Predicted)

~25-28

Lipophilicity indicates potential

skin absorption

Hazard Identification & Risk Assessment (GHS)

Based on the "Read-Across" method from Mandelic Acid (CAS 90-64-2) and 2,5-Dichloro-4-
methylbenzoic acid (CAS 21460-88-8), the following GHS classifications are assigned to

ensure researcher safety.

Hazard Classification Logic

e Serious Eye Damage (Category 1): The alpha-hydroxy acid moiety is a known severe eye

irritant. Combined with the acidity of the carboxylic group, irreversible corneal damage is a

credible risk.

» Skin Irritation (Category 2): Chlorinated aromatic rings increase lipophilicity, allowing the acid

to penetrate and irritate the stratum corneum.

e STOT-SE (Category 3): Inhalation of dusts will likely irritate the upper respiratory tract.

GHS Label Elements (Derived)
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» Signal Word:DANGER

e Hazard Statements:
o H318: Causes serious eye damage.
o H315: Causes skin irritation.[1]

o H335: May cause respiratory irritation.

Visualized Hazard Determination Workflow

The following diagram illustrates the logic used to derive these hazards in the absence of a
specific SDS.
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Figure 1: Structure-Activity Relationship (SAR) logic used to determine hazard classifications.

Safe Handling & Exposure Control Strategy
Engineering Controls

o Primary Containment: All weighing and transfer operations must be performed inside a
Chemical Fume Hood or a Powder Containment Balance Enclosure.

o Ventilation: Ensure face velocity is >0.5 m/s.
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e Equipment: Use glass or PTFE (Teflon) equipment. Avoid iron or aluminum spatulas which

may corrode or contaminate the product over time.

Personal Protective Equipment (PPE) Matrix

Scientific justification for PPE selection based on permeation and physical form.[2]

Body Part

PPE Recommendation

Technical Justification

Eyes

Chemical Splash Goggles
(Indirect Vented)

Safety glasses are insufficient.
The acidic dust can bypass
side shields and cause
immediate corneal opacity
(H318).

Hands

Nitrile Gloves (Double gloving

recommended)

Outer: 5 mil Nitrile (Chemical
resistance). Inner: 3 mil Nitrile
(Mechanical barrier). Latex is
not recommended due to poor

acid resistance.

Respiratory

N95 / P2 Respirator (if outside
hood)

Required only if engineering
controls fail. Prevents
inhalation of acidic

particulates.

Body

Lab Coat (Cotton/Poly blend)

Standard protection. Ensure
buttons are closed to protect

neck area.

Emergency Response Protocols (Self-Validating)

This section outlines a "Self-Validating” response system. The protocol dictates that you act

first based on the worst-case assumption (corrosive injury) and validate later.

Ocular Exposure (Critical Path)

IMMEDIATE ACTION REQUIRED:
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e Flush: Immediately flush eyes with tepid water for minimum 15 minutes.
e Technique: Hold eyelids apart. Move the eye in all directions.

 Validation: Do not stop flushing until emergency medical personnel arrive or pH paper
confirms the eye surface is neutral (pH 7.0-7.4). Note: Only check pH if it does not delay
flushing.

Spills & Neutralization

Logic: As an acid, simple sweeping creates hazardous dust. Wet neutralization is safer.
 |solate: Evacuate non-essential personnel.
e Cover: Cover spill with Sodium Bicarbonate (NaHCO3) or a dedicated Acid Spill Kit.

o Observe: Wait for bubbling (CO:z evolution) to cease. This validates that neutralization is

complete.
o Collect: Scoop the wet slurry into a hazardous waste bag.

» Clean: Wipe surface with water, then acetone to remove organic residues.

Emergency Decision Tree
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Exposure Event

Identify Type
Skin Contact Bench Spill
Flush 15+ mins Cover with NaHCO3

Wash with Soap/Water

Do NOT Neutralize chemically Remove Contaminated Clothing

Seek Opthalmologist

Wait for Bubbling to Stop
Collect Slurry
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Figure 2: Decision tree for immediate response to exposure or release events.
Synthesis & Stability Context
For researchers synthesizing this compound, understanding its stability prevents accidents.

o Synthesis Route: Typically synthesized via the hydrolysis of 2,2-dichloro-1-(2,5-dichloro-4-
methylphenyl)ethan-1-one or via cyanohydrin synthesis from the corresponding
benzaldehyde.

e Incompatibilities:

o Strong Oxidizing Agents: Can cleave the alpha-hydroxy bond, releasing toxic gases or
causing exothermic runaway.

o Strong Bases: Will form salts immediately; exothermic reaction.

e Storage: Store in a cool, dry place. Keep container tightly closed. Hygroscopicity is possible
due to the hydroxyl group; protect from moisture to prevent caking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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